1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C20H21N3O4/c1-13-2-5-16(6-3-13)23-11-15(9-19(23)24)22-20(25)21-10-14-4-7-17-18(8-14)27-12-26-17/h2-8,15H,9-12H2,1H3,(H2,21,22,25)
• InChI Key: XJECCDAXMZVMCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea, also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BDP is a urea derivative that has been synthesized through several methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Characterization

• A study presented an eco-efficient strategy for synthesizing benzoxazole-linked pyrrolidinone heterocyclic compounds using substituted benzylamines and 2-aminophenol. This method, characterized by high productivity, short reaction times, and simple processing, employs a novel metal-free deep eutectic solvent (DES), demonstrating the compound's role in facilitating environmentally friendly synthetic routes (Riadi et al., 2020).

Pharmacological Research

• Research targeting the urokinase receptor (uPAR) identified compounds with structural similarities to the query chemical, showing potential in inhibiting breast cancer metastasis. This study underscores the role of such compounds in developing new cancer therapies, particularly in reducing tumor volumes and metastasis through oral administration (Wang et al., 2011).

Chemical and Biological Recognition

• The use of 2,6-bis(2-benzimidazolyl)pyridine as a receptor for urea showcases the compound's application in forming highly stable supramolecular complexes, which are significant for chemical and biological recognition studies. This receptor design, utilizing imine nitrogen and cavity interactions, highlights its potential in developing sensors or recognition molecules (Chetia & Iyer, 2006).

Antioxidant Properties

• A study on the synthesis and characterization of a coumarin substituted heterocyclic compound, which shares synthetic roots with the queried chemical, demonstrated high antioxidant activities. This research points to the compound's potential in creating antioxidants, comparing favorably with vitamin C in scavenging activity (Abd-Almonuim et al., 2020).

Antimicrobial and Anticancer Activity

• Novel 2-(het)arylpyrrolidine derivatives were synthesized and evaluated for their anticancer and anti-biofilm activity. These compounds, showing promising in vitro and in vivo anticancer activity as well as effectiveness against bacterial biofilm growth, suggest a potential therapeutic application area for similar compounds (Smolobochkin et al., 2019).